Cas no 2060034-11-7 (imino(3-methylbutyl)(2-methylpropyl)-lambda6-sulfanone)

• Product Name: imino(3-methylbutyl)(2-methylpropyl)-lambda6-sulfanone
• CAS No: 2060034-11-7
• MF: C₉H₂₁NOS
• MW: 191.334141492844
• MDL: MFCD30502574
• CID: 5193205
• PubChem ID: 137704256
• Update Time: 2025-10-23

imino(3-methylbutyl)(2-methylpropyl)-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• imino(3-methylbutyl)(2-methylpropyl)-lambda6-sulfanone

• MDL： MFCD30502574
• Inchi： 1S/C9H21NOS/c1-8(2)5-6-12(10,11)7-9(3)4/h8-10H,5-7H2,1-4H3
• InChI Key： RBLMOXINSBOCDD-UHFFFAOYSA-N
• SMILES： S(=O)(=N)(CC(C)C)CCC(C)C

Additional information on imino(3-methylbutyl)(2-methylpropyl)-lambda6-sulfanone

Imino(3-methylbutyl)(2-methylpropyl)-lambda6-sulfanone: A Comprehensive Overview

The compound with CAS No. 2060034-11-7, known as imino(3-methylbutyl)(2-methylpropyl)-lambda6-sulfanone, is a unique organic compound that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its complex molecular structure, which includes a sulfanone group and imino functionalities, making it a versatile building block for advanced chemical synthesis. Recent studies have highlighted its potential applications in drug design, polymer chemistry, and as a precursor for functional materials.

Imino(3-methylbutyl)(2-methylpropyl)-lambda6-sulfanone exhibits a distinctive chemical structure that combines the reactivity of imine groups with the stability of sulfanone moieties. The sulfanone group, which is a sulfonyl group attached to a ketone, contributes to the compound's thermal stability and solubility properties. Meanwhile, the imino functionalities provide sites for further chemical modifications, enabling the synthesis of derivatives with tailored properties. Researchers have explored the use of this compound in creating bioactive molecules, where its structural flexibility allows for the incorporation of various functional groups.

Recent advancements in synthetic chemistry have led to novel methods for synthesizing imino(3-methylbutyl)(2-methylpropyl)-lambda6-sulfanone. Traditional approaches often involved multi-step reactions with low yields, but modern techniques leveraging catalytic systems and green chemistry principles have significantly improved the efficiency of its production. For instance, the use of microwave-assisted synthesis has been reported to accelerate reaction times while maintaining high purity levels. These improvements have made the compound more accessible for large-scale applications in industries such as pharmaceuticals and agrochemicals.

The chemical properties of imino(3-methylbutyl)(2-methylpropyl)-lambda6-sulfanone make it an ideal candidate for use in polymer chemistry. Its ability to undergo condensation reactions has been exploited in the development of novel polymeric materials with enhanced mechanical and thermal properties. For example, researchers have successfully incorporated this compound into polyurethane formulations, resulting in materials with improved durability and resistance to environmental factors. Such applications underscore its versatility as a chemical intermediate.

In the field of drug design, imino(3-methylbutyl)(2-methylpropyl)-lambda6-sulfanone has shown promise as a scaffold for developing bioactive compounds. Its molecular structure allows for the attachment of various pharmacophores, enabling the creation of molecules with specific biological activities. Recent studies have focused on its potential as an anti-inflammatory agent, where its sulfanone group plays a crucial role in modulating enzyme activity. Additionally, its imino functionalities provide sites for hydrogen bonding interactions, which are essential for drug-target binding.

The environmental impact of imino(3-methylbutyl)(2-methylpropyl)-lambda6-sulfanone has also been a topic of recent research. Studies have shown that the compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further investigations are needed to assess its long-term effects on ecosystems and biodegradation pathways. These findings are particularly relevant given the increasing emphasis on sustainable chemical practices and eco-friendly product development.

In conclusion, imino(3-methylbutyl)(2-methylpropyl)-lambda6-sulfanone (CAS No. 2060034-11-7) is a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemistry. As research continues to uncover new possibilities for this compound, its role in driving innovation across industries is expected to grow further.